Cas no 869529-97-5 (N,N-Dibenzyl-5-bromo-2-fluoroaniline)

• Product Name: N,N-Dibenzyl-5-bromo-2-fluoroaniline
• CAS No: 869529-97-5
• MF: C₂₀H₁₇BrFN
• MW: 370.258087873459
• MDL: MFCD28400503
• CID: 4717961
• Update Time: 2025-05-24

N,N-Dibenzyl-5-bromo-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dibenzyl-5-bromo-2-fluoroaniline
• JALLBZDSTHJEEU-UHFFFAOYSA-N
• FCH3856108
• AM87274
• dibenzyl-(5-bromo-2-fluorophenyl)-amine
• N,N-Dibenzyl-5-bromo-2-fluoroaniline

• MDL： MFCD28400503
• Inchi： 1S/C20H17BrFN/c21-18-11-12-19(22)20(13-18)23(14-16-7-3-1-4-8-16)15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： JALLBZDSTHJEEU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)N(CC1C=CC=CC=1)CC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 319
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 483.3±45.0 °C at 760 mmHg
• Flash Point: 246.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N,N-Dibenzyl-5-bromo-2-fluoroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N,N-Dibenzyl-5-bromo-2-fluoroaniline

N,N-Dibenzyl-5-bromo-2-fluoroaniline: A Comprehensive Overview

The compound N,N-Dibenzyl-5-bromo-2-fluoroaniline (CAS No. 869529-97-5) is a highly specialized organic compound with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine and fluorine atoms, along with two benzyl groups attached to the nitrogen atom. The combination of these functional groups makes it a versatile building block for various chemical reactions and molecular constructions.

Recent advancements in synthetic chemistry have highlighted the importance of N,N-Dibenzyl-5-bromo-2-fluoroaniline as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are of great interest due to their potential pharmacological activities. For instance, studies published in 2023 have shown that this compound can serve as a precursor for the synthesis of novel isoquinoline derivatives, which exhibit promising anti-inflammatory and anticancer properties.

The physical properties of N,N-Dibenzyl-5-bromo-2-fluoroaniline are well-documented, with a melting point of approximately 140°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-phase reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it remains stable under mild reaction conditions but undergoes decomposition at elevated temperatures.

From a chemical standpoint, N,N-Dibenzyl-5-bromo-2-fluoroaniline exhibits reactivity that is influenced by the electron-withdrawing effects of the bromine and fluorine substituents. These substituents not only modulate the electronic environment of the aromatic ring but also enhance the compound's ability to participate in electrophilic substitution reactions. Recent studies have explored its reactivity in Suzuki-Miyaura coupling reactions, where it has been successfully used to form biaryl compounds with high regioselectivity.

The synthesis of N,N-Dibenzyl-5-bromo-2-fluoroaniline typically involves multi-step processes that combine nucleophilic aromatic substitution and coupling reactions. One common approach involves the bromination of an intermediate aniline derivative followed by subsequent fluorination and benzyl group introduction steps. Optimization of these steps has led to improved yields and higher purity levels, making this compound more accessible for large-scale applications.

In terms of applications, N,N-Dibenzyl-5-bromo-2-fluoroaniline has found significant use in the development of advanced materials, particularly in the field of optoelectronics. Its ability to act as a building block for conjugated systems has led to its incorporation into materials with tailored electronic properties. For example, recent research has demonstrated its role in the synthesis of fluorescent polymers that exhibit enhanced emission efficiency under UV light.

Moreover, N,N-Dibenzyl-5-bromo-2-fluoroaniline has been employed as a chiral auxiliary in asymmetric synthesis protocols. By leveraging its stereochemical properties, chemists have been able to achieve high enantioselectivity in key reactions, paving the way for the production of enantiomerically pure compounds that are critical in drug development.

Looking ahead, ongoing research into N,N-Dibenzyl-5-bromo-2-fluoroaniline is expected to uncover new avenues for its application in green chemistry and sustainable synthetic methods. Its compatibility with catalytic systems and its potential for recycling or reuse make it an attractive candidate for eco-friendly chemical processes.